Cas no 1695355-36-2 (N-(5-Bromopyridin-3-yl)-acrylamide)

• Product Name: N-(5-Bromopyridin-3-yl)-acrylamide
• CAS No: 1695355-36-2
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD30304253
• CID: 4780600
• Update Time: 2025-10-30

N-(5-Bromopyridin-3-yl)-acrylamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromopyridin-3-yl)-acrylamide
• N-(5-Bromo-pyridin-3-yl)-acrylamide

• MDL： MFCD30304253
• Inchi： 1S/C8H7BrN2O/c1-2-8(12)11-7-3-6(9)4-10-5-7/h2-5H,1H2,(H,11,12)
• InChI Key： IQLAJBGGSCSIBP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)NC(C=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 1.3
• Topological Polar Surface Area: 42

Additional information on N-(5-Bromopyridin-3-yl)-acrylamide

Professional Introduction to N-(5-Bromopyridin-3-yl)-acrylamide (CAS No. 1695355-36-2)

N-(5-Bromopyridin-3-yl-acrylamide) is a specialized organic compound with the chemical formula C₈H₇BNO₂. This compound, identified by its CAS number CAS No. 1695355-36-2, has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. The presence of both bromine and amide functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of a pyridine ring substituted at the 5-position with a bromine atom, connected to an acrylamide moiety via an amide linkage. This configuration allows for diverse chemical modifications, making it a valuable building block in medicinal chemistry. The pyridine core is particularly interesting because it is a common pharmacophore in many drugs, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, N-(5-Bromopyridin-3-yl-acrylamide) has been explored in the development of novel therapeutic agents. Its bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in the synthesis of complex organic molecules. These reactions enable the introduction of aryl or heteroaryl groups, expanding the compound's utility in drug design.

One of the most promising applications of N-(5-Bromopyridin-3-yl-acrylamide) is in the field of oncology. Researchers have demonstrated its potential as a precursor for small-molecule inhibitors targeting kinases and other enzymes involved in cancer cell proliferation. For instance, derivatives of this compound have shown inhibitory activity against tyrosine kinases, which are overexpressed in many solid tumors. The acrylamide group can be further functionalized to enhance binding affinity and selectivity towards specific biological targets.

The amide functionality in N-(5-Bromopyridin-3-yl-acrylamide) also makes it a suitable candidate for peptidomimetics and protein-protein interaction inhibitors. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. By incorporating this compound into peptidomimetic scaffolds, researchers can develop novel therapeutic agents that interact with protein targets without triggering off-target effects associated with traditional peptides.

Recent studies have also highlighted the role of N-(5-Bromopyridin-3-yl-acrylamide) in materials science. Its ability to undergo polymerization reactions has led to the development of new polymeric materials with tailored properties. These polymers find applications in drug delivery systems, where their structural flexibility allows for controlled release of therapeutic agents. Additionally, the compound's photochemical properties have been explored for use in organic electronics and photovoltaic devices.

The synthesis of N-(5-Bromopyridin-3-yl-acrylamide) typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes bromination of 3-pyridinemethylamine followed by reaction with acrylic acid or its derivatives under amide-forming conditions. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for pharmaceutical applications.

In conclusion, N-(5-Bromopyridin-3-yl-acrylamide) (CAS No. 1695355-36-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules. The compound's applications span across oncology, peptidomimetics, and materials science, underscoring its importance in modern chemistry and drug discovery.